Cas no 16048-08-1 (D-Galacturonic Acid Methyl Ester)

• Product Name: D-Galacturonic Acid Methyl Ester
• CAS No: 16048-08-1
• MF: C₇H₁₂O₇
• MW: 208.165983200073
• CID: 121375
• PubChem ID: 86346375
• Update Time: 2024-11-01

D-Galacturonic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• D-Galacturonic acid,methyl ester
• methyl (2S,3R,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylate
• Galacturonicacid,methyl ester,D-(8CI)
• Methyl D-galacturonate
• Methyl O-D-galacturonate
• D-GALACTURONIC ACID METHYL ESTER
• (2S,3R,4S,5R)-Methyl 2,3,4,5-tetrahydroxy-6-oxohexanoate
• D-Galacturonic Acid Methyl Ester

• Inchi： 1S/C7H12O7/c1-14-7(13)6(12)5(11)4(10)3(9)2-8/h2-6,9-12H,1H3/t3-,4+,5+,6-/m0/s1
• InChI Key： UNSKAUSCLTVFGO-KCDKBNATSA-N
• SMILES： O=C[C@@H]([C@H]([C@H]([C@@H](C(OC)=O)O)O)O)O

Computed Properties

• Exact Mass: 208.05800
• Monoisotopic Mass: 208.05830272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.5±0.1 g/cm3
• Melting Point: 147 °C
• Boiling Point: 492.7±45.0 °C at 760 mmHg
• Flash Point: 203.4±22.2 °C
• PSA: 116.45000
• LogP: -3.04070
• Vapor Pressure: 0.0±2.8 mmHg at 25°C
• pka: 12.09±0.20(Predicted)

D-Galacturonic Acid Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives